1-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-1H-indole-2,3-dione

• IUPAC Name: 1-[[4-[(4-chlorophenyl)methyl]piperazin-1-yl]methyl]indole-2,3-dione
• InChI: InChI=1S/C20H20ClN3O2/c21-16-7-5-15(6-8-16)13-22-9-11-23(12-10-22)14-24-18-4-2-1-3-17(18)19(25)20(24)26/h1-8H,9-14H2
• InChI Key: URYLOPIFKHCJQK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)CN3C4=CC=CC=C4C(=O)C3=O
• Molecular Formula: C20H20ClN3O2
• Molecular Weight: 369.8 g/mol

Description

1-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-1H-indole-2,3-dione is a compound that belongs to the family of indole derivatives. It has been studied for its potential use in the treatment of various diseases, including cancer and neurological disorders.

Mechanism of Action

The mechanism of action of indole derivatives can vary depending on the specific compound. Some indole derivatives have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Safety and Hazards

The safety and hazards of indole derivatives can vary depending on the specific compound. Some indole derivatives have been found to activate apoptosis in cells and show selectivity for cancer cells against normal cell lines.

Future Directions

From the literature, it is revealed that indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. This suggests that future research could focus on the development of new indole derivatives with improved biological activities.